3-Methyl-4-[(3-fluorobenzyl)oxy]aniline

• Molecular Formula: C14H14FNO
• Molecular Weight: 231.26 g/mol
• IUPAC Name: 4-[(3-fluorophenyl)methoxy]-3-methylaniline
• InChI: InChI=1S/C14H14FNO/c1-10-7-13(16)5-6-14(10)17-9-11-3-2-4-12(15)8-11/h2-8H,9,16H2,1H3
• InChI Key: AYRPFSARUAYCRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)OCC2=CC(=CC=C2)F

Description

This discrepancy is addressed in the comparison section.

3-Chloro-4-[(3-fluorobenzyl)oxy]aniline is a substituted aniline derivative featuring a chloro group at the 3-position, a 3-fluorobenzyloxy group at the 4-position, and a primary amine (-NH₂) (Fig. 1). It is a key intermediate in synthesizing tyrosine kinase inhibitors like lapatinib, a drug used to treat HER2-positive breast cancer .

Comparison with Similar Compounds

Antitumor Activity:

• 3-Chloro-4-[(3-fluorobenzyl)oxy]aniline is incorporated into β-D-xylosides and 4-arylaminoquinazolines, demonstrating potent cytotoxicity against cancer cells (EC₅₀ = 27 nM for NEU-627 in Plasmodium falciparum).
• 3-Chloro-4-fluoroaniline lacks the benzyloxy group, resulting in reduced steric bulk but lower antitumor potency .

Solubility and Reactivity:

• The 3-fluorobenzyloxy group enhances lipophilicity, improving solubility in organic solvents but limiting aqueous compatibility .
• Electron-withdrawing substituents (e.g., Cl, F) increase electrophilicity, facilitating nucleophilic aromatic substitution reactions .

Limitations and Discrepancies

• Structural differences (Cl vs. CH₃) would significantly alter electronic, steric, and biological profiles.